Cas no 1367990-53-1 (2-(2-aminoethyl)cyclohexan-1-one)

• Product Name: 2-(2-aminoethyl)cyclohexan-1-one
• CAS No: 1367990-53-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD22070844
• CID: 5150115
• PubChem ID: 82418044
• Update Time: 2025-05-20

2-(2-aminoethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(2-aminoethyl)-
• 2-(2-aminoethyl)cyclohexan-1-one

• MDL： MFCD22070844
• Inchi： 1S/C8H15NO/c9-6-5-7-3-1-2-4-8(7)10/h7H,1-6,9H2
• InChI Key： CQKMZMQVLWFZBF-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1CCN

Additional information on 2-(2-aminoethyl)cyclohexan-1-one

Introduction to 2-(2-aminoethyl)cyclohexan-1-one (CAS No. 1367990-53-1)

2-(2-aminoethyl)cyclohexan-1-one, also known as AEC, is a versatile organic compound with the CAS number 1367990-53-1. This compound has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The compound features a cyclohexanone ring with an aminoethyl substituent, which imparts specific chemical and biological properties that make it a valuable intermediate in the development of new drugs and materials.

The chemical structure of 2-(2-aminoethyl)cyclohexan-1-one consists of a six-membered cyclohexanone ring attached to an aminoethyl group. This configuration provides the molecule with both hydrophobic and hydrophilic characteristics, making it suitable for a wide range of applications. The amino group can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions, which are essential in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-(2-aminoethyl)cyclohexan-1-one has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a scaffold for designing molecules with therapeutic properties. For instance, researchers have investigated its use in the synthesis of compounds with anti-inflammatory, analgesic, and neuroprotective activities. The ability to modify the amino group and the cyclohexanone ring allows for the creation of a diverse library of derivatives with tailored biological activities.

One notable application of 2-(2-aminoethyl)cyclohexan-1-one is in the field of materials science. The compound can be used as a building block for the synthesis of advanced polymers and coatings. Its reactive amino group can be functionalized to introduce various functionalities, such as UV resistance, thermal stability, and improved mechanical properties. These properties make it an attractive candidate for developing high-performance materials for industrial and biomedical applications.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(2-aminoethyl)cyclohexan-1-one's behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and reactivity. These studies have helped optimize synthetic routes and predict the behavior of derivatives under different conditions, facilitating their use in practical applications.

In addition to its synthetic utility, 2-(2-aminoethyl)cyclohexan-1-one has been studied for its potential biological activities. Preclinical studies have shown that certain derivatives exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. This makes it a promising candidate for the development of new anti-inflammatory drugs that could offer improved efficacy and reduced side effects compared to existing treatments.

The safety profile of 2-(2-aminoethyl)cyclohexan-1-one is another important aspect that has been investigated. Toxicological studies have demonstrated that the compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. This favorable safety profile supports its further development as a drug candidate or as a component in advanced materials.

In conclusion, 2-(2-aminoethyl)cyclohexan-1-one (CAS No. 1367990-53-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive starting material for the synthesis of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and biotechnology.